Cas no 3469-06-5 (Benzocyclobuten-1(2h)-one)

Benzocyclobuten-1(2h)-one Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-trien-7-one
• Benzocyclobuten-1(2H)-one
• BENZOCYCLOBUTENONE
• 1-oxobenzocyclobutene
• AC-101
• benzocyclobutanone
• benzocyclobuten-1-one
• cyclobutabenzene-1-one
• XOGFXHMYHKGOGP-UHFFFAOYSA-N
• Bicyclo(4.2.0)octa-1,3,5-trien-7-one
• NSC146572
• Benzocyclobutene-1(2H)-one
• FCH833442
• Bicyclo[4.2.0]octa-1,5-trien-7-one
• ST2412677
• AX8105459
• 7-Oxobicyclo[4.2.0]octa-1,3,5-triene
• AM20040230
• W5628
• FT-0649078
• MFCD01652340
• SCHEMBL569873
• Bicyclo[4.2.0]octa-1 pound not3 pound not5-trien-7-one
• EN300-117794
• NSC-146572
• 1-OXOCYCLOBUTABENZENE
• 3469-06-5
• SY031738
• DTXSID90188240
• GZC3D3H6EB
• DS-1267
• UNII-GZC3D3H6EB
• CS-W022591
• NSC 146572
• AKOS004907543
• BICYCLO[4.2.0]OCTA-1(6),2,4-TRIEN-7-ONE
• +Expand

• MDL： MFCD01652340
• InChIKey： XOGFXHMYHKGOGP-UHFFFAOYSA-N
• Inchi： 1S/C8H6O/c9-8-5-6-3-1-2-4-7(6)8/h1-4H,5H2
• SMILES： O=C1C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]

Computed Properties

• Exact Mass: 118.041865g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 118.041865g/mol
• Monoisotopic Mass: 118.041865g/mol
• Topological Polar Surface Area: 17.1Ų
• Heavy Atom Count: 9
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.42540
• PSA: 17.07000
• Refractive Index: 1.615
• Boiling Point: 219.6℃ at 760 mmHg
• Density: 1.214

Benzocyclobuten-1(2h)-one Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

Benzocyclobuten-1(2h)-one Customs Data

• HS CODE：3902200000
• Customs Data：

  China Customs Code:

  2914299000

  Overview:

  2914299000. Other cycloalkanones without other oxygen-containing groups\Cyclic enone or cyclic terpenone. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914299000. other cyclanic, cyclenic or cyclotherpenic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%